Ethyl 2,4,6-trimethoxybenzoate
Overview
Description
Ethyl 2,4,6-trimethoxybenzoate is an organic compound with the molecular formula C12H16O5. It is a derivative of benzoic acid, where three methoxy groups are attached to the benzene ring at positions 2, 4, and 6, and an ethyl ester group is attached to the carboxyl group. This compound is known for its applications in various fields, including organic synthesis and medicinal chemistry .
Preparation Methods
Synthetic Routes and Reaction Conditions: Ethyl 2,4,6-trimethoxybenzoate can be synthesized through the esterification of 2,4,6-trimethoxybenzoic acid with ethanol in the presence of an acid catalyst such as sulfuric acid. The reaction typically involves refluxing the mixture to drive the reaction to completion .
Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve continuous flow processes to enhance efficiency and yield. The use of advanced catalysts and optimized reaction conditions can further improve the production scale .
Types of Reactions:
Oxidation: this compound can undergo oxidation reactions, particularly at the methoxy groups, leading to the formation of corresponding aldehydes or carboxylic acids.
Reduction: Reduction of the ester group can yield the corresponding alcohol.
Substitution: The methoxy groups can participate in nucleophilic substitution reactions, where they can be replaced by other substituents under appropriate conditions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, often in the presence of a base.
Major Products Formed:
Oxidation: Formation of 2,4,6-trimethoxybenzoic acid or 2,4,6-trimethoxybenzaldehyde.
Reduction: Formation of 2,4,6-trimethoxybenzyl alcohol.
Substitution: Formation of various substituted benzoates depending on the nucleophile used.
Scientific Research Applications
Ethyl 2,4,6-trimethoxybenzoate has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.
Mechanism of Action
The mechanism of action of ethyl 2,4,6-trimethoxybenzoate largely depends on its chemical structure. The methoxy groups can participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and interactions with biological targets. In medicinal chemistry, its derivatives may interact with specific enzymes or receptors, modulating their activity and leading to therapeutic effects .
Comparison with Similar Compounds
Methyl 3,4,5-trimethoxybenzoate: Similar structure but with a methyl ester group instead of an ethyl ester group.
2,4,6-trimethoxybenzoic acid: The parent acid form of ethyl 2,4,6-trimethoxybenzoate.
3,4,5-trimethoxybenzoic acid: Another trimethoxybenzoic acid derivative with methoxy groups at different positions.
Uniqueness: this compound is unique due to its specific substitution pattern and the presence of an ethyl ester group, which can influence its reactivity and applications compared to other similar compounds .
Biological Activity
Ethyl 2,4,6-trimethoxybenzoate is an organic compound with the molecular formula CHO. It is a derivative of benzoic acid characterized by three methoxy groups at the 2, 4, and 6 positions on the benzene ring and an ethyl ester group attached to the carboxylic acid. This compound has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and organic synthesis.
Synthesis Methods
This compound can be synthesized through:
- Esterification : Reacting 2,4,6-trimethoxybenzoic acid with ethanol in the presence of an acid catalyst (e.g., sulfuric acid) under reflux conditions.
- Industrial Production : Involves continuous flow processes and optimized reaction conditions to enhance yield and efficiency.
Chemical Reactions
The compound can undergo various chemical reactions:
- Oxidation : Methoxy groups can be oxidized to form aldehydes or carboxylic acids.
- Reduction : The ester group can be reduced to yield the corresponding alcohol.
- Substitution : Methoxy groups can participate in nucleophilic substitution reactions.
Antimicrobial Properties
This compound has been studied for its antimicrobial properties. Research indicates that its derivatives exhibit significant activity against various bacterial strains. For instance:
- Bactericidal Activity : Studies have shown that compounds with similar structures possess bactericidal effects against pathogens such as Staphylococcus aureus and Escherichia coli. The mechanism may involve disruption of bacterial cell membranes or interference with metabolic pathways .
Anticancer Activity
The compound has also been investigated for its anticancer potential. In vitro studies on human cancer cell lines have demonstrated:
- Inhibition of Cell Proliferation : this compound showed significant inhibition of growth in breast cancer cell lines (e.g., MCF-7) with reported IC values indicating effective cytotoxicity .
- Mechanism of Action : Its biological activity may be attributed to its ability to induce apoptosis in cancer cells through modulation of specific signaling pathways .
Other Biological Activities
Research has suggested other potential biological activities:
- Anti-inflammatory Effects : Compounds related to this compound have been explored for their ability to modulate inflammatory responses in various biological systems.
- Antioxidant Properties : The presence of methoxy groups may enhance the compound's ability to scavenge free radicals and reduce oxidative stress .
Comparative Analysis
To illustrate the unique properties of this compound compared to similar compounds, a comparative table is presented below:
Compound | Antimicrobial Activity | Anticancer Activity | Mechanism of Action |
---|---|---|---|
This compound | Moderate | Significant | Induces apoptosis; disrupts cellular membranes |
Methyl 2,4,5-trimethoxybenzoate | Low | Moderate | Inhibits specific enzymes involved in growth |
Ethyl 3,4,5-trimethoxybenzoate | High | Low | Alters metabolic pathways |
Case Study 1: Anticancer Activity Evaluation
A recent study evaluated the anticancer effects of this compound on MCF-7 cells. The results indicated:
- An IC value of approximately 102.01 µg/mL.
- Flow cytometry analysis revealed significant early apoptosis (17.3%) and late apoptosis (26.43%) in treated cells .
Case Study 2: Antimicrobial Efficacy
Another investigation focused on the antimicrobial efficacy against Pseudomonas aeruginosa and Staphylococcus aureus. The findings highlighted:
- A notable reduction in bacterial viability upon treatment with this compound.
- The compound's effectiveness was comparable to established antibiotics .
Properties
IUPAC Name |
ethyl 2,4,6-trimethoxybenzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O5/c1-5-17-12(13)11-9(15-3)6-8(14-2)7-10(11)16-4/h6-7H,5H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVMZPDGHRFORBF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C=C1OC)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.